2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine

• IUPAC Name: 2,3,4,5-tetrachloro-6-(trichloromethyl)pyridine
• InChI: InChI=1S/C6Cl7N/c7-1-2(8)4(6(11,12)13)14-5(10)3(1)9
• InChI Key: YMBFWRZKTZICHS-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1Cl)Cl)C(Cl)(Cl)Cl)Cl)Cl
• Molecular Formula: C6Cl7N
• DSSTOX Substance ID: DTXSID0044781
• Molecular Weight: 334.2 g/mol
• CAS No.: 1134-04-9

Description

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine is an organic compound with the molecular formula C6Cl7N and a molecular weight of 334.24 g/mol . It is a chlorinated pyridine derivative known for its high stability and reactivity, making it valuable in various chemical and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine can be synthesized through the continuous reaction of chlorine in the gas phase at elevated temperatures with lower-chlorinated 6-trichloromethyl pyridines in the presence of ferric chloride . This method ensures high yield and purity of the product.

Industrial Production Methods

The industrial production of this compound involves a similar process, where chlorine gas is reacted with precursor compounds under controlled conditions to produce the desired compound on a large scale .

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of multiple chlorine atoms.

Oxidation and Reduction: It can be oxidized or reduced under specific conditions, although these reactions are less common.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide and potassium hydroxide, typically under reflux conditions.

Oxidation: Strong oxidizing agents like potassium permanganate can be used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can lead to the formation of various substituted pyridine derivatives .

Scientific Research Applications

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, although it is not yet widely used in medicine.

Industry: It is used in the production of pesticides, herbicides, and other agrochemicals.

Mechanism of Action

The mechanism of action of 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine involves its interaction with specific molecular targets, leading to various biochemical effects. The exact pathways and targets are still under investigation, but it is known to affect enzyme activity and cellular processes .

Comparison with Similar Compounds

Similar Compounds

2-Chloro-6-(trichloromethyl)pyridine: Another chlorinated pyridine with similar properties but different reactivity patterns.

2,3,5,6-Tetrachloropyridine: Used as an intermediate in the production of other chemicals, with a different substitution pattern on the pyridine ring.

Uniqueness

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine is unique due to its high degree of chlorination and the presence of a trichloromethyl group, which imparts distinct chemical and physical properties . This makes it particularly useful in applications requiring high stability and reactivity .

Synthesis routes and methods I

Procedure details

Summarizing Example 1, starting with fifty grams of a mixture rich in 3,4,5-trichloro-2-trichloromethyl pyridine, the analysis of which is set forth in Table One, and which contained 3% by weight ferric chloride, its chlorination with 70 grams per hour of chlorine, sparged into a 250 ml glass reactor at 200° C. for 5 hours, resulted in a product the analysis of which is set forth in Table One. As will be noted, a molar yield in excess of 65% of 3,4,5,6-tetrachloro-2-trichloromethyl pyridine based on 3,4,5-trichloro-2-trichloromethyl pyridine conversion was obtained.

Synthesis routes and methods II

Procedure details

Fifty grams of a mixture respectively containing about 32% 3,4,5-trichloro and about 64% 3,4,5,6-tetrachloro-2-trichloromethyl pyridine on a molar basis were charged to an electrically heated 250 ml glass batch chlorination reactor. 11/2 grams of anhydrous ferric chloride powder was charged to the reactor and chlorine at 70 grams/hour was sparged into the reactor through a bottom discharging sparger and the temperature adjusted to 200° C. The flow of chlorine was controlled so that at least a 50% excess of chlorine was present in the vent from the reactor. The reaction was allowed to proceed for 5 hours at which time the optimum yield of 3,4,5,6-tetrachloro-2-trichloromethyl pyridine was obtained at about a 94 molar percent conversion of the 3,4,5-trichloro-2-trichloromethyl pyridine. The main other product produced was pentachloropyridine. The reactor contents were then transferred to a vacuum distillation product recovery section where the lower boiling chlorinated pyridine compounds such as pentachloropyridine were separated from the 3,4,5,6-tetrachloro-2-trichloromethyl pyridine. The molar yield of 3,4,5,6 -tetrachloro-2-trichloromethyl pyridine was greater than 65% based on the reacted 3,4,5-trichloro-2-trichloromethyl pyridine. Another separation method involved hydrolyzing the 3,4,5,6-tetrachloro-2-trichloromethyl pyridine resultant mixture in concentrated sulfuric acid, for example, then a chlorinated solvent such as methylene chloride, chloroform, or perchloroethylene can be used to separate the pentachloropyridine from the resultant product of the 3,4,5,6-tetrachloro-2-trichloromethyl pyridine hydrolysis, i.e. 3,4,5,6-tetrachloro picolinic acid